Cas no 3554-91-4 (Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside)

• Product Name: Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside
• CAS No: 3554-91-4
• MF: C₂₂H₂₅NO₆
• MW: 399.43700671196
• CID: 295962
• PubChem ID: 11211715
• Update Time: 2025-11-02

Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside,phenylmethyl 2-(acetylamino)-2-deoxy-4,6-O-(phenylmethylene)-
• Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-α-D-galactopyranoside
• BENZYL 2-ACETAMIDO-2-DEOXY-4,6-O-BENZYLIDENE-A-D-GALACTOPYRANOSIDE
• Benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy-a-D-galactopyranoside
• Galactopyranoside, benzyl2-acetamido-4,6-O-benzylidene-2-deoxy-, a-D- (8CI)
• Galactopyranoside,benzyl 2-acetamido-4,6-O-benzylidene-2-deoxy- (7CI)
• Pyrano[3,2-d]-1,3-dioxin, a-D-galactopyranoside deriv.
• A-D-galactopyranoside
• Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-?-D-galactopyranoside
• W-202460
• N-[(4aR,6S,7R,8R,8aR)-8-hydroxy-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl]acetamide
• W-202461
• Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-
• Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-alpha-D-galactopyranoside
• SCHEMBL7570170
• 3554-91-4
• Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside

• Inchi： 1S/C22H25NO6/c1-14(24)23-18-19(25)20-17(13-27-21(29-20)16-10-6-3-7-11-16)28-22(18)26-12-15-8-4-2-5-9-15/h2-11,17-22,25H,12-13H2,1H3,(H,23,24)/t17-,18-,19-,20+,21?,22+/m1/s1
• InChI Key： NXGXFAKJUWEFEC-JPMMBXSKSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)O)NC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 399.16800
• Monoisotopic Mass: 399.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Melting Point: 241-247°C
• Solubility: DMSO (Slightly), Methanol (Slightly), Pyridine (Slightly)
• PSA: 86.25000
• LogP: 2.29880

Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins Pyranodioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranodioxins

Additional information on Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside

Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside (CAS No. 3554-91-4): A Comprehensive Overview

Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside (CAS No. 3554-91-4) is a specialized carbohydrate derivative that has garnered significant attention in the fields of organic chemistry, glycobiology, and pharmaceutical research. This compound, often referred to as a protected galactosamine derivative, plays a crucial role in the synthesis of complex oligosaccharides and glycoconjugates. Its unique structure, featuring a benzylidene protecting group and an acetamido moiety, makes it a versatile building block for various applications.

The growing interest in glycoscience and glycobiology has propelled the demand for high-quality carbohydrate derivatives like Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside. Researchers are increasingly exploring its potential in drug discovery, vaccine development, and the study of cell-surface interactions. This compound's ability to mimic natural glycosylation patterns makes it invaluable for understanding biological processes and developing novel therapeutics.

One of the most frequently asked questions about Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside relates to its synthetic applications. This compound serves as a key intermediate in the preparation of glycosyl donors and acceptors, which are essential for constructing complex carbohydrate structures. Its 4,6-O-benzylidene protection provides regioselectivity in glycosylation reactions, a feature highly valued by synthetic chemists working on carbohydrate-based drugs.

The pharmaceutical industry has shown particular interest in Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside due to its potential in developing glycosidase inhibitors and carbohydrate-based vaccines. Recent studies have highlighted its role in creating mimetics of natural carbohydrates that can modulate immune responses or inhibit pathogenic enzymes. This aligns with current trends in personalized medicine and targeted drug delivery systems.

From a chemical perspective, the a-D-galactopyranoside configuration of this compound offers unique stereochemical properties that influence its reactivity and biological activity. The benzyl group at the anomeric position provides stability while allowing for selective deprotection when needed. These characteristics make it a preferred choice for researchers working on stereoselective synthesis of biologically active molecules.

The analytical characterization of Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are critical for research applications. Recent advancements in analytical instrumentation have improved the detection and quantification of such carbohydrate derivatives.

In the context of green chemistry trends, researchers are exploring more sustainable methods for synthesizing and modifying Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside. This includes investigating catalytic processes and environmentally friendly protecting group strategies. Such developments align with the growing emphasis on sustainable practices in chemical research and production.

The storage and handling of Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside require standard laboratory precautions. While not classified as hazardous, it should be stored in a cool, dry place, protected from moisture and light. These storage conditions maintain the compound's stability and prolong its shelf life for research use.

Market analysis indicates steady growth in demand for specialized carbohydrate derivatives like Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside. The expanding fields of glycotherapeutics and diagnostic applications are driving this trend. Manufacturers are responding by improving production processes to meet the increasing need for high-purity compounds in academic and industrial research.

Future research directions for Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside may focus on its application in glycan microarray technology and structural biology studies. These areas are particularly relevant to current investigations into host-pathogen interactions and the development of carbohydrate-based biomarkers. The compound's versatility ensures its continued importance in advancing glycoscience research.

For researchers seeking alternatives or related compounds, derivatives of Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside with different protecting groups or anomeric configurations may be considered. The selection depends on specific synthetic goals and the desired biological activity of the final products. This flexibility contributes to the compound's widespread utility in diverse research applications.

In conclusion, Benzyl 2-Acetamido-2-deoxy-4,6-O-benzylidene-a-D-galactopyranoside (CAS No. 3554-91-4) represents a valuable tool in modern chemical and biological research. Its unique structural features and versatile applications make it indispensable for studies in glycoscience, drug development, and molecular recognition. As research in these areas continues to expand, the importance of well-characterized carbohydrate derivatives like this compound will only grow.